2-Chloro-N,6-dimethylbenzene-1-sulfonamide

• IUPAC Name: 2-chloro-N,6-dimethylbenzenesulfonamide
• InChI: InChI=1S/C8H10ClNO2S/c1-6-4-3-5-7(9)8(6)13(11,12)10-2/h3-5,10H,1-2H3
• InChI Key: FXABJTFSXFRWNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)S(=O)(=O)NC
• Molecular Formula: C8H10ClNO2S
• Molecular Weight: 219.69 g/mol

Description

2-Chloro-N,6-dimethylbenzene-1-sulfonamide is a substituted benzenesulfonamide derivative characterized by a sulfonamide group (-SO₂NH₂) at position 1, a chlorine substituent at position 2, and two methyl groups at the N- and 6-positions of the benzene ring. This compound belongs to a class of sulfonamides known for their applications in medicinal chemistry, agrochemicals, and materials science.

Preparation Methods

The synthesis of 2-Chloro-N,6-dimethylbenzene-1-sulfonamide typically involves the reaction of 2-chloro-6-dimethylbenzenesulfonyl chloride with ammonia or an amine under controlled conditions . The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, and the product is purified through recrystallization or chromatography techniques. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimization for yield and purity.

Chemical Reactions Analysis

2-Chloro-N,6-dimethylbenzene-1-sulfonamide undergoes various chemical reactions, including:

Substitution Reactions: This compound can participate in nucleophilic substitution reactions where the chlorine atom is replaced by other nucleophiles.

Oxidation and Reduction: It can undergo oxidation to form sulfonic acids or reduction to form corresponding amines.

Hydrolysis: The sulfonamide group can be hydrolyzed under acidic or basic conditions to yield sulfonic acids and amines.

Common reagents used in these reactions include strong acids or bases, oxidizing agents like potassium permanganate, and reducing agents such as lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Chloro-N,6-dimethylbenzene-1-sulfonamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and enzyme inhibition properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-N,6-dimethylbenzene-1-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing it to inhibit enzyme activity by binding to the active site. This inhibition can disrupt various biochemical pathways, leading to the desired therapeutic or biological effects .

Comparison with Similar Compounds

Substituent Variations and Electronic Effects

The table below highlights key differences between 2-Chloro-N,6-dimethylbenzene-1-sulfonamide and structurally similar sulfonamide derivatives:

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Applications	References
2-Chloro-N,6-dimethylbenzene-1-sulfonamide	Cl (2), N-Me, 6-Me	C₈H₁₁ClNO₂S	Enhanced lipophilicity; potential kinase inhibition	Inferred
2-Chloro-6-nitrobenzene-1-sulfonamide	Cl (2), NO₂ (6)	C₆H₅ClN₂O₄S	Strong electron-withdrawing effects; reactive intermediate
2-Chloro-N-(3-(1-methyl-1H-pyrazol-4-yl)quinolin-6-yl)benzenesulfonamide	Cl (2), quinoline-pyrazole moiety	C₂₀H₁₈ClN₃O₂S	Anticancer activity (quinoline-based targeting)
2-Chloro-N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]benzene-1-sulfonamide	Cl (2), benzodioxin-ethyl group	C₁₅H₁₄ClNO₄S	Improved solubility (polar benzodioxin group)

Key Observations :

• Electron-Donating vs. Withdrawing Groups: The methyl substituents in 2-Chloro-N,6-dimethylbenzene-1-sulfonamide contrast with the nitro group in 2-chloro-6-nitrobenzene-1-sulfonamide.
• Biological Activity: Compounds like 2-Chloro-N-(3-(1-methyl-1H-pyrazol-4-yl)quinolin-6-yl)benzenesulfonamide demonstrate how heterocyclic substituents (e.g., quinoline) improve target specificity in drug design, a feature absent in the simpler methyl-substituted compound .

Physicochemical Properties

• Lipophilicity : The N,6-dimethyl substitution in the target compound likely increases logP values compared to nitro- or benzodioxin-substituted analogs, favoring membrane permeability .
• Solubility : Polar groups (e.g., benzodioxin in ) enhance aqueous solubility, whereas methyl groups may reduce it. This trade-off is critical for pharmacokinetic optimization .